Cas no 13258-57-6 (Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-, hydrochloride(1:1))

• Product Name: Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-, hydrochloride(1:1)
• CAS No: 13258-57-6
• MF: C₁₇H₃₀ClNO
• MW: 299.879204273224
• CID: 3708670
• PubChem ID: 85611367
• Update Time: 2025-04-22

Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-, hydrochloride (1:1)
• SCHEMBL14603471
• 4-(3-Aminopropyl)-2,6-di-tert-butylphenol hydrochloride
• 13258-57-6
• Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-, hydrochloride(1:1)

• Inchi： 1S/C17H29NO.ClH/c1-16(2,3)13-10-12(8-7-9-18)11-14(15(13)19)17(4,5)6;/h10-11,19H,7-9,18H2,1-6H3;1H
• InChI Key： WUKRKWJTKCBTPL-UHFFFAOYSA-N
• SMILES： Cl.OC1C(=CC(CCCN)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 299.2015923Da
• Monoisotopic Mass: 299.2015923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų